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Introduction

Temperature is a critical parameter in cell culture, directly influencing cell health, growth rate,

metabolism, and response to experimental conditions.[1] Traditional temperature monitoring

methods often involve contact-based sensors like thermocouples or thermistors, which can be

invasive and provide only single-point measurements. This application note describes a non-

invasive method for monitoring the spatial temperature distribution across cell cultures using

the Panasonic AMG8833 Grid-EYE infrared (IR) array sensor. The AMG8833 offers a cost-

effective and compact solution for real-time thermal imaging, enabling researchers to identify

temperature gradients and fluctuations within an incubator or across a specific culture vessel

without disturbing the sterile environment.[2][3][4] This technology has the potential to improve

reproducibility and provide deeper insights into the cellular microenvironment.

Target Audience: Researchers, scientists, and drug development professionals.

AMG8833 Sensor Specifications
The Panasonic AMG8833 is an 8x8 array of IR thermal sensors, providing 64 individual

temperature readings.[5] Its key specifications make it suitable for monitoring the typical

temperature ranges found in cell culture incubators.
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Parameter Specification Reference

Pixel Count 64 (8x8 array) [3][6]

Operating Voltage 3.3V - 5.0V [7]

Temperature Range 0°C to 80°C (32°F to 176°F) [4][5]

Accuracy ±2.5°C (±4.5°F) [5]

Resolution 0.25°C [7]

Field of View 60°

Interface I2C

Frame Rate 1 Hz or 10 Hz

Experimental Protocols
Protocol 1: Calibration of the AMG8833 Sensor
Objective: To ensure the accuracy of the AMG8833 sensor by calibrating it against a certified

reference thermometer.

Materials:

AMG8833 sensor module

Microcontroller (e.g., Arduino, Raspberry Pi)

Certified reference thermometer with a surface probe (e.g., calibrated thermocouple)

Stable heat source with a uniform surface (e.g., hot plate with a metal block)

Insulating material

Data logging software

Methodology:

Setup:
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Connect the AMG8833 sensor to the microcontroller via the I2C interface.

Position the AMG8833 sensor at a fixed distance (e.g., 10 cm) directly above the center of

the stable heat source. Ensure the sensor's field of view covers a uniform temperature

zone.

Place the probe of the certified reference thermometer in the center of the heat source,

ensuring good thermal contact.

Insulate the setup to minimize the influence of ambient temperature fluctuations.

Data Acquisition:

Set the heat source to a series of temperature points within the typical cell culture range

(e.g., 30°C, 35°C, 37°C, 40°C).

Allow the temperature of the heat source to stabilize at each set point for at least 15

minutes.

Record simultaneous temperature readings from the central pixel of the AMG8833 and the

certified reference thermometer for a duration of 5 minutes at each set point, sampling at 1

Hz.

Data Analysis:

Calculate the average temperature reading from both the AMG8833 and the reference

thermometer for each set point.

Create a calibration curve by plotting the AMG8833 readings against the reference

thermometer readings.

Determine the offset and gain correction factors to be applied to the AMG8833 data.

Protocol 2: Continuous Temperature Monitoring of a
Multi-well Plate
Objective: To non-invasively monitor the temperature distribution across a multi-well cell culture

plate within an incubator.
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Materials:

Calibrated AMG8833 sensor setup (from Protocol 2.1)

Standard multi-well cell culture plate (e.g., 6-well, 24-well)

Cell culture incubator

Data logging and visualization software

Methodology:

Setup:

Mount the calibrated AMG8833 sensor setup inside the cell culture incubator, positioned

directly above the shelf where the multi-well plate will be placed.

Ensure the sensor's field of view covers the entire area of the multi-well plate. The optimal

distance will depend on the lens of the AMG8833.

Place a multi-well plate filled with cell culture medium (without cells for initial thermal

mapping) on the shelf beneath the sensor.

Allow the incubator and the plate to equilibrate to the set temperature (e.g., 37°C) for at

least 2 hours.

Data Acquisition:

Begin recording thermal data from the AMG8833 at a frame rate of 1 Hz.

Monitor the temperature distribution across the 8x8 pixel array over an extended period

(e.g., 24-48 hours) to observe any spatial or temporal variations.

Simultaneously record the incubator's set temperature and its internal thermometer

reading as a reference.

Data Analysis:
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Generate thermal maps of the multi-well plate at different time points.

Analyze the data to identify any temperature gradients across the plate (e.g., edge effects,

center-to-side variations).

Correlate any observed temperature fluctuations with incubator cycles (e.g., heating

cycles, door openings).

Protocol 3: Comparative Analysis with Traditional
Contact Probes
Objective: To compare the temperature measurements obtained from the non-invasive

AMG8833 with those from traditional invasive thermocouple probes in a cell culture flask.

Materials:

Calibrated AMG8833 sensor setup

T-25 or T-75 cell culture flask

Fine-gauge, sterile thermocouple probes

Cell culture incubator

Data logging system for both AMG8833 and thermocouples

Methodology:

Setup:

Carefully insert two sterile thermocouple probes into a T-25 flask containing cell culture

medium. Position one probe in the center of the flask and the other near an edge,

ensuring the tips are submerged in the medium.

Place the flask in the incubator under the AMG8833 sensor.

Allow the system to equilibrate.
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Data Acquisition:

Record simultaneous temperature readings from the AMG8833 pixels corresponding to

the locations of the thermocouple probes and from the thermocouple probes themselves.

Collect data over a period of several hours to capture typical incubator temperature

fluctuations.

Data Analysis:

Plot the temperature readings from the AMG8833 and the corresponding thermocouples

over time.

Calculate the mean difference and the limits of agreement between the two measurement

methods.

Assess the response time of the AMG8833 to temperature changes compared to the

thermocouples.

Data Presentation
Hypothetical Calibration Data

Set Point (°C)
Reference
Thermometer (°C)

AMG8833 (Central
Pixel) (°C)

Difference (°C)

30.0 30.1 29.5 -0.6

35.0 35.2 34.6 -0.6

37.0 37.0 36.3 -0.7

40.0 40.3 39.7 -0.6

Example Thermal Map of a 6-Well Plate
This table represents a hypothetical 8x8 thermal map from the AMG8833, with the central

values corresponding to the wells of a 6-well plate.
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Col 1 Col 2 Col 3 Col 4 Col 5 Col 6 Col 7 Col 8

Row 1 36.5 36.6 36.7 36.7 36.8 36.7 36.6 36.5

Row 2 36.6 36.8 37.1 37.2 37.2 37.1 36.8 36.6

Row 3 36.7 36.9 37.3 37.4 37.4 37.3 36.9 36.7

Row 4 36.7 36.9 37.3 37.5 37.4 37.3 36.9 36.7

Row 5 36.7 36.9 37.2 37.3 37.3 37.2 36.9 36.7

Row 6 36.6 36.8 37.0 37.1 37.1 37.0 36.8 36.6

Row 7 36.5 36.6 36.7 36.8 36.8 36.7 36.6 36.5

Row 8 36.4 36.5 36.6 36.6 36.7 36.6 36.5 36.4

Visualizations
Cellular Response to Heat Stress: The Heat Shock
Response Pathway
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Caption: Heat shock response signaling pathway.

Experimental Workflow for AMG8833-based Cell Culture
Monitoring
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Caption: Experimental workflow for temperature monitoring.
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Data Processing and Analysis Pipeline
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Caption: Data processing and analysis pipeline.

Discussion and Conclusion
The AMG8833 IR array sensor provides a valuable tool for the non-invasive, real-time

monitoring of temperature in cell culture applications. The ability to visualize the thermal

landscape of a culture vessel can reveal previously unobserved temperature gradients that

may impact experimental outcomes. This can be particularly important in high-throughput

screening applications where uniformity across a multi-well plate is critical.

The provided protocols outline the necessary steps for calibration, continuous monitoring, and

comparative analysis to ensure reliable and accurate temperature measurements. While the

AMG8833 has a lower resolution and higher accuracy tolerance than some high-end thermal

cameras, its affordability and ease of integration make it an accessible option for many

research laboratories.[2] By implementing this technology, researchers can gain a more

comprehensive understanding of the thermal environment of their cell cultures, leading to

improved experimental control and data quality.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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